Cas no 720-49-0 (2H-1,2,4-Benzothiadiazine,3,4-dihydro-6-(trifluoromethyl)-, 1,1-dioxide)

• Product Name: 2H-1,2,4-Benzothiadiazine,3,4-dihydro-6-(trifluoromethyl)-, 1,1-dioxide
• CAS No: 720-49-0
• MF: C₈H₇F₃N₂O₂S
• MW: 252.213590860367
• CID: 567516
• PubChem ID: 240979
• Update Time: 2025-04-19

2H-1,2,4-Benzothiadiazine,3,4-dihydro-6-(trifluoromethyl)-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,4-Benzothiadiazine,3,4-dihydro-6-(trifluoromethyl)-, 1,1-dioxide
• 6-(trifluoromethyl)-3,4-dihydro-2H-1λ⁶,2,4-benzothiadiazine 1,1-dioxide
• 6-(Trifluoromethyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxide
• 6-Trifluoromethyl-3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxide
• NSC47989
• 6-(trifluoromethyl)-3,4-dihydro-2H-1$l^{6},2,4-benzothiadiazine 1,1-dioxide
• 720-49-0
• NSC-47989
• 3,4-DIHYDRO-6-TRIFLUOROMETHYL-1,2,4-BENZOTHIADIAZINE 1,1-DIOXIDE
• DTXSID60222281
• NSC 47989
• NSC527618
• NSC-527618
• 2H-1,2,4-BENZOTHIADIAZINE, 3,4-DIHYDRO-6-(TRIFLUOROMETHYL)-, 1,1-DIOXIDE
• 93UA39DH6S
• UNII-93UA39DH6S

• Inchi： 1S/C8H7F3N2O2S/c9-8(10,11)5-1-2-7-6(3-5)12-4-13-16(7,14)15/h1-3,12-13H,4H2
• InChI Key： DPJZVOYJEZTZKG-UHFFFAOYSA-N
• SMILES： S1(C2C=CC(C(F)(F)F)=CC=2NCN1)(=O)=O

Computed Properties

• Exact Mass: 252.01811
• Monoisotopic Mass: 252.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• Density: 1.497
• Boiling Point: 350.2°C at 760 mmHg
• Flash Point: 165.6°C
• Refractive Index: 1.51
• PSA: 58.2